Cas no 32177-09-6 (2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide)

• Product Name: 2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide
• CAS No: 32177-09-6
• MF: C₂₁H₁₈ClNO
• MW: 335.826724529266
• CID: 916767
• PubChem ID: 229546
• Update Time: 2025-04-19

2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-n-(4-methylphenyl)-2,2-di(phenyl)acetamide
• AC1L81GM
• Chlor-diphenyl-essigsaeure-methylamid
• Chlor-diphenyl-essigsaeure-p-toluidid
• chloro-diphenyl-acetic acid methylamide
• chloro-diphenyl-acetic acid p-toluidide
• N-Chlor-diphenyl-acetyl-4-toluidin
• NSC401953
• 2-chloro-n-(4-methylphenyl)-2,2-diphenylacetamide
• NSC-23300
• DS-013149
• NSC23300
• 2-Chloro-n-(4-methylphenyl)-2,2-diphenyl-acetamide
• DTXSID70954041
• 32177-09-6

• Inchi： 1S/C21H18ClNO/c1-16-12-14-19(15-13-16)23-20(24)21(22,17-8-4-2-5-9-17)18-10-6-3-7-11-18/h2-15H,1H3,(H,23,24)
• InChI Key： IVDWIVQISAEQIO-UHFFFAOYSA-N
• SMILES： ClC(C(NC1C=CC(C)=CC=1)=O)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 335.10784
• Monoisotopic Mass: 335.1076919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• PSA: 29.1
• LogP: 5.18910

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes